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This guide provides troubleshooting assistance for researchers, scientists, and drug
development professionals working with datasets from the Jet Propulsion Laboratory (JPL).
Find answers to common data format compatibility issues to ensure seamless integration into
your experimental workflows.

Frequently Asked Questions (FAQSs)

Q1: What are the most common types of JPL datasets | might encounter?

Al: JPL disseminates a wide variety of data from its many missions and research projects. The
most common data formats and systems you will likely work with include:

o SPICE Kernels: These files provide geometry and event data for space missions, such as
spacecraft trajectories, instrument pointing, and timing information. They are accessed using
the SPICE Toolkit.[1][2]

» Planetary Data System (PDS): The PDS is the official archive for NASA's planetary science
data. PDS4, the current version, uses XML-based labels to describe the data products.[3][4]

o PO.DAAC Datasets: The Physical Oceanography Distributed Active Archive Center
(PO.DAAC) at JPL manages and distributes data related to Earth's oceans and climate.
These datasets are often in NetCDF or HDF5 formats.[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-interest
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://naif.jpl.nasa.gov/pub/naif/toolkit_docs/C/info/intrdctn.html
https://naif.jpl.nasa.gov/pub/naif/toolkit_docs/C/req/kernel.html
https://www.hou.usra.edu/meetings/planetdata2023/pdf/7080.pdf
https://pds.nasa.gov/datastandards/training/
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://podaac.jpl.nasa.gov/PO.DAAC_DataManagementPractices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

o HORIZONS Data: The HORIZONS system provides ephemeris data (positions and
velocities) for solar system bodies. Data can be accessed via a web interface, email, or API.

[6]7]

Q2: I'm having trouble reading a SPICE kernel file. What are some initial troubleshooting
steps?

A2: Issues with SPICE kernels often stem from incorrect file transfer methods or missing kernel
information. Here are some initial steps:

» Verify Kernel Type: SPICE kernels can be either text-based (e.g., LSK, SCLK, FK) or binary
(e.g., SPK, CK). Ensure you are treating the file appropriately.[2]

o Check for File Corruption: An incomplete or corrupted file can cause read errors. Re-
download the kernel file to rule out this possibility.

o Ensure All Necessary Kernels are Loaded: SPICE often requires multiple kernels to be
loaded to perform a calculation. For example, to get the state of a spacecraft relative to a
planet, you may need an SPK file for the spacecraft, an SPK for the planet, a leapseconds
kernel (LSK), and a spacecraft clock kernel (SCLK). A SPICE(SPKINSUFFDATA) error often
indicates that a required kernel has not been loaded.[8]

Troubleshooting Guides
Issue 1: SPICE Kernel Binary/Text Format
Incompatibility

Question: | transferred a SPICE kernel from a colleague's computer, and now I'm getting errors.
Why is this happening and how can | fix it?

Answer: This issue frequently arises from incorrect file transfer protocols for text-based versus
binary-based SPICE kernels.

Detailed Methodology:

« ldentify the Kernel Type: Determine if the kernel is a text kernel (e.g., .tls, .tsc, .tf, .ti) or a
binary kernel (e.qg., .bsp, .bc).[9]
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» Verify the Transfer Mode:

o Text Kernels: These must be transferred in ASCIl mode. A binary transfer can corrupt the
line endings, leading to read errors.[1]

o Binary Kernels: These must be transferred in binary mode. An ASCII transfer will corrupt
the file.

e Resolution for Text Kernels: If you suspect a text kernel was transferred in binary mode, re-
transfer the file using an FTP client set to ASCIl mode.

e Resolution for Binary Kernels:
o If a binary kernel was transferred in ASCIl mode, re-transfer it in binary mode.

o If the binary kernel was transferred between computers with different binary architectures
(e.g., big-endian vs. little-endian), you may need to use the tobin and toxfr utility programs
provided with the SPICE toolkit to convert the file to a portable transfer format and then to
the native binary format of your system.[10] However, modern versions of the SPICE
toolkit can often handle non-native binary kernels directly.[1]

Troubleshooting Workflow:
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SPICE Kernel Transfer Troubleshooting

Issue 2: PDS4 Data Validation Errors

Question: I'm using the PDS4 Validate Tool and receiving errors. How do | interpret and resolve
these?

Answer: The PDS4 Validate Tool is essential for ensuring your data products conform to PDS4
standards.[4] Errors typically fall into a few common categories.

Common PDS4 Validation Errors and Solutions:

Error Type Common Cause Recommended Solution

Carefully check the line
The XML label does not number and error message in
o conform to the PDS4 schema. the validation report. Compare
Schema Validation Error ) )
This could be due to incorrect your label's structure to the
tags, structure, or data types. relevant PDS4 schema

documentation.

) - The error message will usually
The label violates a specific o -
. ] indicate the specific rule that
rule defined in the Schematron _
o ] ) was violated. Consult the
Schematron Validation Error files, which enforce more ]
- ) PDS4 documentation for that
specific constraints than the
rule to understand the
schema. )
requirement.

_ _ Verify that the file path in the
A file referenced in the XML ) o
) ] tag is correct and that the file is
File Reference Error label (e.g., a data file) does not ) -
) N ) present in the specified
exist at the specified location. )
directory.

The MD5 checksum of a data Recalculate the MD5
Checksum Mismatch file does not match the value checksum of the data file and

provided in the XML label. update the tag in the label.

Experimental Protocol for PDS4 Validation:
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« Installation: Download and install the PDS4 Validate Tool from the official PDS website.[4]

» Execution: Run the validation tool from the command line, pointing it to your PDS4 bundle,
collection, or individual product label.

» Review Report: The tool will generate a report detailing any errors or warnings.

¢ |terative Correction: Address each error based on the recommendations in the table above.
Re-run the validation tool after each correction until all errors are resolved.

PDS4 Validation Workflow:

Start: PDS4 Data Product

i
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PDS4 Data Validation Process

Issue 3: Handling PO.DAAC Data in NetCDF/HDF5

Question: I'm having trouble working with a NetCDF or HDF5 file from PO.DAAC. What are
some common issues and how can | resolve them?

Answer: PO.DAAC often distributes data in NetCDF (Network Common Data Form) or HDF5
(Hierarchical Data Format 5) formats.[5] Compatibility issues can arise from software library
versions or incorrect data access methods.

Troubleshooting Steps for NetCDF/HDF5 Data:

o Check Software Libraries: Ensure you have the necessary libraries (e.g., NetCDF, HDF5)
installed and that they are compatible with the data files. Mismatched library versions can
sometimes cause issues.

¢ Inspect File Structure: Use tools like ncdump (for NetCDF) or h5dump (for HDF5) to inspect
the file's metadata and structure. This will help you understand the variables, dimensions,
and attributes within the file.

o Consult Documentation: Refer to the dataset's user guide or documentation, which is usually
available on the PO.DAAC website. This documentation will provide details on the data
structure and how to correctly interpret the variables.

o CF Conventions: Many PO.DAAC datasets adhere to the Climate and Forecast (CF)
conventions for metadata. Familiarizing yourself with these conventions can aid in
understanding the data.

Logical Flow for Accessing PO.DAAC Data:
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PO.DAAC NetCDF/HDF5 Data Access

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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